Cas no 2416245-87-7 ((2E)-4-fluorobut-2-en-1-amine hydrochloride)

• Product Name: (2E)-4-fluorobut-2-en-1-amine hydrochloride
• CAS No: 2416245-87-7
• MF: C₄H₉ClFN
• MW: 125.572363615036
• MDL: MFCD32668318
• CID: 5675590
• PubChem ID: 146155674
• Update Time: 2025-07-19

(2E)-4-fluorobut-2-en-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26632233
• (E)-4-Fluorobut-2-en-1-amine;hydrochloride
• 2416245-87-7
• (2E)-4-fluorobut-2-en-1-amine hydrochloride

• MDL： MFCD32668318
• Inchi： 1S/C4H8FN.ClH/c5-3-1-2-4-6;/h1-2H,3-4,6H2;1H/b2-1+;
• InChI Key： VIQSOUYWFLQYDA-TYYBGVCCSA-N
• SMILES： Cl.FC/C=C/CN

Computed Properties

• Exact Mass: 125.0407551g/mol
• Monoisotopic Mass: 125.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 42.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (2E)-4-fluorobut-2-en-1-amine hydrochloride

Comprehensive Analysis of (2E)-4-fluorobut-2-en-1-amine hydrochloride (CAS No. 2416245-87-7)

The compound (2E)-4-fluorobut-2-en-1-amine hydrochloride (CAS No. 2416245-87-7) is a fluorinated amine derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a fluorine substituent and an amine hydrochloride moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule therapeutics targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in (2E)-4-fluorobut-2-en-1-amine hydrochloride is its role in structure-activity relationship (SAR) studies. The introduction of fluorine into organic compounds often enhances their metabolic stability and bioavailability, a trend observed in many FDA-approved drugs. This compound’s E-configuration (trans double bond) further contributes to its stereochemical specificity, which is critical for interactions with biological targets. Recent publications highlight its utility in designing enzyme inhibitors and receptor modulators, aligning with the broader demand for precision medicine.

From a synthetic chemistry perspective, CAS No. 2416245-87-7 exemplifies the convergence of green chemistry and high-efficiency catalysis. Modern protocols emphasize solvent-free or aqueous-phase reactions to minimize environmental impact, a priority for industries complying with REACH and EPA regulations. The compound’s amine hydrochloride salt form also improves handling stability, addressing common challenges in API (Active Pharmaceutical Ingredient) manufacturing. These attributes resonate with the pharmaceutical sector’s push toward sustainable synthesis.

In the context of AI-driven drug discovery, (2E)-4-fluorobut-2-en-1-amine hydrochloride has emerged as a candidate for virtual screening libraries. Computational models predict its compatibility with G-protein-coupled receptors (GPCRs), a hotspot in neurodegenerative disease research. This aligns with frequent search queries like “fluorinated amines in CNS drugs” or “GPCR-targeted small molecules,” reflecting the compound’s relevance to cutting-edge therapeutic areas. Its CAS No. 2416245-87-7 is increasingly indexed in patent databases, underscoring its commercial potential.

Quality control and analytical profiling of 2416245-87-7 rely on advanced techniques such as HPLC-MS and NMR spectroscopy. The fluorine atom’s distinct 19F-NMR signal facilitates purity assessment, a topic frequently searched by analytical chemists. Regulatory guidelines, including ICH Q3D for elemental impurities, further mandate rigorous characterization—a process where this compound’s well-defined hydrochloride salt form offers advantages. Such details cater to professionals seeking “fluorine NMR analysis methods” or “amine hydrochloride characterization.”

Beyond pharmaceuticals, (2E)-4-fluorobut-2-en-1-amine hydrochloride finds niche applications in material science. Its amine group enables covalent bonding with polymers, making it a candidate for smart coatings or biodegradable plastics—topics trending in sustainability forums. The compound’s fluorine component may also impart hydrophobic properties, useful in water-resistant materials. These interdisciplinary connections enhance its visibility in search engines, particularly for queries like “fluorinated building blocks for materials.”

In summary, CAS No. 2416245-87-7 represents a versatile and scientifically compelling molecule. Its dual utility in drug discovery and advanced materials, combined with stringent synthetic and analytical standards, positions it as a compound of enduring interest. As research trends evolve toward personalized medicine and eco-friendly chemistry, this fluorinated amine hydrochloride is poised to remain a focal point in both academic and industrial settings.